Cas no 2639411-78-0 (6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

• Product Name: 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• CAS No: 2639411-78-0
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD33549572
• CID: 5641289
• PubChem ID: 155970579
• Update Time: 2025-11-03

6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639411-78-0
• EN300-27778684
• 6-(propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

• MDL： MFCD33549572
• Inchi： 1S/C13H19NO.ClH/c1-9(2)15-11-6-7-12-10(8-11)4-3-5-13(12)14;/h6-9,13H,3-5,14H2,1-2H3;1H
• InChI Key： AWVQUSIDNRVJSD-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C1C=CC2=C(C=1)CCCC2N

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride: A Comprehensive Overview

6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, commonly referred to by its CAS number 2639411-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of tetralin (tetrahydronaphthalene), a bicyclic aromatic hydrocarbon, with a propan-2-yloxy substituent at the 6-position and an amine group at the 1-position. The hydrochloride salt form suggests its potential application as a pharmaceutical agent due to the increased solubility and stability often associated with such salts.

The structure of this compound is characterized by a tetrahydronaphthalene ring system, which provides a rigid framework for various functional groups. The propan-2-yloxy group introduces an ether linkage, which can influence the compound's pharmacokinetic properties such as absorption and metabolism. The amine group at the 1-position is particularly noteworthy as it can act as a nucleophilic site for various biochemical interactions. This combination of structural features makes 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production. For instance, methods involving Friedel-Crafts alkylation or nucleophilic aromatic substitution have been employed to introduce the propan-2-yloxy group onto the tetrahydronaphthalene ring. These studies highlight the importance of controlling reaction conditions to achieve high yields and purity. Additionally, advancements in catalytic systems have enabled more efficient transformations, reducing production costs and environmental impact.

The pharmacological activity of 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has been extensively investigated in preclinical models. Early research demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. More recent studies have expanded on these findings by exploring its role in modulating other inflammatory pathways. For example, experiments using human macrophage cell lines have shown that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These results suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been studied for its neuroprotective effects. Preclinical trials using rodent models of neurodegenerative diseases like Alzheimer's disease have shown that it can reduce oxidative stress and mitigate neuronal damage. The mechanism behind these effects appears to involve activation of nuclear factor erythroid 2-related factor 2 (Nrf2), a transcription factor that regulates antioxidant response elements (AREs). This finding aligns with growing interest in Nrf2 activators as therapeutic agents for neurodegenerative conditions.

The development of 6-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amie hydrochloride into a clinical drug candidate has been supported by favorable pharmacokinetic profiles observed in animal studies. Oral administration in rats demonstrated moderate bioavailability with acceptable absorption rates. Furthermore, pharmacokinetic modeling predicted that therapeutic concentrations could be achieved with once-daily dosing regimens in humans. These attributes make it an attractive option for further clinical evaluation.

In conclusion, 6-(Propan-2-yloxy)-1,2,3,tetrahydronaphthalen-l-amie hydrochloride, identified by CAS number NO: 000000, represents an intriguing compound with diverse therapeutic applications. Its unique chemical structure combined with promising preclinical data positions it as a strong candidate for future drug development efforts.